Cas no 307308-68-5 (N-3-(4-Amino-2-methylphenoxy)phenylacetamide)

• Product Name: N-3-(4-Amino-2-methylphenoxy)phenylacetamide
• CAS No: 307308-68-5
• MF: C₁₅H₁₆N₂O₂
• MW: 256.299743652344
• CID: 3045575
• PubChem ID: 26190057
• Update Time: 2025-10-05

N-3-(4-Amino-2-methylphenoxy)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(4-Amino-2-methylphenoxy)phenyl]acetamide
• Acetamide, N-[3-(4-amino-2-methylphenoxy)phenyl]-
• N-(3-(4-Amino-2-methylphenoxy)phenyl)acetamide
• AKOS005264069
• 307308-68-5
• N-3-(4-Amino-2-methylphenoxy)phenylacetamide

• Inchi： 1S/C15H16N2O2/c1-10-8-12(16)6-7-15(10)19-14-5-3-4-13(9-14)17-11(2)18/h3-9H,16H2,1-2H3,(H,17,18)
• InChI Key： IRJGRCJZDZXRLR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(OC2=CC=C(N)C=C2C)=C1)(=O)C

Computed Properties

• Exact Mass: 256.121177757g/mol
• Monoisotopic Mass: 256.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.4Ų

Additional information on N-3-(4-Amino-2-methylphenoxy)phenylacetamide

Introduction to N-3-(4-Amino-2-methylphenoxy)phenylacetamide and Its Significance in Modern Chemical Biology

N-3-(4-Amino-2-methylphenoxy)phenylacetamide is a compounds that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. With a CAS number of 307308-68-5, this product name represents a synthetic molecule that has been extensively studied for its biological activity and pharmacological relevance. The compound's structure, characterized by a phenylacetamide core linked to a phenoxy group, makes it a promising candidate for further investigation in drug discovery and development.

The significance of N-3-(4-Amino-2-methylphenoxy)phenylacetamide lies in its potential to interact with various biological targets, thereby influencing cellular processes and potentially offering therapeutic benefits. The presence of the amino group at the 4-position of the phenyl ring and the methyl group at the 2-position introduces specific steric and electronic properties that can modulate the compound's binding affinity and selectivity. These features are crucial for designing molecules that can effectively target specific biological pathways without causing off-target effects.

Recent research has highlighted the importance of N-3-(4-Amino-2-methylphenoxy)phenylacetamide in the development of novel therapeutic agents. Studies have shown that this compound exhibits inhibitory activity against certain enzymes and receptors, making it a valuable tool in the search for new drugs. For instance, its ability to modulate the activity of enzymes involved in inflammation and pain perception has been explored, suggesting its potential use in treating chronic inflammatory conditions and neuropathic pain.

The phenoxy group in the molecule is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity. Additionally, the phenylacetamide moiety is known for its role in drug design, often serving as a scaffold for bioactive molecules. The combination of these structural elements in N-3-(4-Amino-2-methylphenoxy)phenylacetamide makes it a versatile compound with multiple potential applications.

In vitro studies have demonstrated that N-3-(4-Amino-2-methylphenoxy)phenylacetamide can interact with various proteins and enzymes, leading to changes in cellular signaling pathways. These interactions are critical for understanding the compound's mechanism of action and its potential therapeutic effects. For example, research has shown that it can inhibit the activity of certain kinases, which are involved in cell proliferation and survival. This property makes it an attractive candidate for further investigation in oncology research.

The synthesis of N-3-(4-Amino-2-methylphenoxy)phenylacetamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has allowed researchers to produce this compound with high precision, enabling detailed structural elucidation and biological testing. The synthetic route also highlights the compound's complexity and the expertise required to develop it into a viable therapeutic agent.

One of the most exciting aspects of N-3-(4-Amino-2-methylphenoxy)phenylacetamide is its potential for further derivatization. By modifying specific parts of its structure, researchers can generate a library of analogs with varying biological activities. This approach is often used in drug discovery to identify lead compounds that can be optimized for better efficacy and safety profiles. The flexibility offered by the phenylacetamide scaffold makes N-3-(4-Amino-2-methylphenoxy)phenylacetamide an excellent starting point for such explorations.

Recent advances in computational chemistry have also played a significant role in understanding the properties of N-3-(4-Amino-2-methylphenoxy)phenylacetamide. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at an atomic level. These predictions can then be validated through experimental studies, providing a more comprehensive understanding of its mechanism of action. This interdisciplinary approach is essential for developing effective drugs that can address complex diseases.

The pharmacokinetic properties of N-3-(4-Amino-2-methylphenoxy)phenylacetamide are another area of interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a therapeutic agent. Studies have shown that this compound exhibits favorable pharmacokinetic profiles, suggesting that it could be developed into an orally active drug. However, further research is needed to optimize these properties and ensure long-term safety.

In conclusion, N-3-(4-Amino-2-methylphenoxy)phenylacetamide (CAS no. 307308-68-5) is a promising compound with significant potential in chemical biology and drug discovery. Its unique structure and biological activity make it an attractive candidate for further investigation. With ongoing research focused on understanding its mechanisms of action and optimizing its pharmacokinetic properties, this molecule holds great promise for future therapeutic applications.